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Compound of Interest
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Cat. No.: B1195325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the radiochemical separation and

purification of Palladium-109 (¹⁰⁹Pd), a radionuclide of interest for targeted radiotherapy. The

following sections cover production methods, separation techniques including precipitation, ion

exchange chromatography, and solvent extraction, and include quantitative data and detailed

experimental workflows.

Introduction to Palladium-109
Palladium-109 is a promising radionuclide for therapeutic applications due to its favorable

decay characteristics. It decays by β⁻ emission (Eβ(max) = 1.12 MeV, 100% yield) to the

metastable silver-109m (¹⁰⁹ᵐAg), which has a half-life of 39.6 seconds.[1] ¹⁰⁹ᵐAg then decays

to stable ¹⁰⁹Ag, emitting an 88 keV gamma photon (3.6% abundance), which can be used for

imaging and quantification.[1] The 13.7-hour half-life of ¹⁰⁹Pd is suitable for many therapeutic

applications.[2]

Production of Palladium-109
The most common method for producing ¹⁰⁹Pd is through the neutron bombardment of an

enriched Palladium-108 (¹⁰⁸Pd) target in a nuclear reactor.[2][3] The ¹⁰⁸Pd(n,γ)¹⁰⁹Pd reaction

yields ¹⁰⁹Pd with moderate to high specific activity. For instance, irradiation of an enriched ¹⁰⁸Pd
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target can produce ¹⁰⁹Pd with a specific activity of approximately 1.85 GBq/mg to 2.9 GBq/mg.

[2][3]

Target Material: Enriched metallic ¹⁰⁸Pd target (e.g., 94% enrichment).[3]

Irradiation: Thermal neutron flux of approximately 3 x 10¹³ n/cm²·s for 3 days.[2]

A key challenge in the production and purification of ¹⁰⁹Pd is the presence of silver (Ag)

impurities, particularly when using natural palladium targets, which can lead to the co-

production of Silver-111 (¹¹¹Ag).[4] Therefore, efficient separation of palladium from silver is

crucial.

Quantitative Data on Separation Methods
The following table summarizes the performance of various separation techniques for ¹⁰⁹Pd

purification.
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Separation
Method

Target Matrix
Key
Performance
Metric

Value Reference

Precipitation &

Separation

Enriched ¹⁰⁸Pd

Target

Radionuclidic

Purity
>99.9% [3]

Radiochemical

Yield
90% [3]

Ion Exchange

(TK200 Resin)

Neutron-

irradiated Pd
¹⁰⁹Pd Recovery >90% [4]

¹¹¹Ag Recovery >92% [4]

¹¹¹Ag

Radionuclidic

Purity

>99% [4]

Ion Exchange

(Chelex-100)

Proton-irradiated

Ag Target
¹⁰³Pd Recovery >98% [5]

Solvent

Extraction

Spent Nuclear

Fuel Simulant

Palladium

Separation

Factor

>10⁴ [6]

Experimental Protocols
This protocol focuses on the removal of silver radionuclide impurities from a dissolved

palladium target solution.

Materials:

Irradiated ¹⁰⁸Pd target

Concentrated Hydrochloric Acid (HCl)

Deionized water

Centrifuge
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Gamma Ray Spectrometer (e.g., HPGe detector)

Methodology:

Target Dissolution: Dissolve the irradiated ¹⁰⁸Pd target in a minimal volume of aqua regia (a

mixture of nitric acid and hydrochloric acid, typically in a 1:3 molar ratio). Gently heat to

facilitate dissolution.

Conversion to Chloride Form: Evaporate the solution to near dryness. Add concentrated HCl

and evaporate again. Repeat this step 2-3 times to ensure all palladium is in the stable

[PdCl₄]²⁻ form.

Final Solution Preparation: Dissolve the residue in 0.1 M HCl to obtain the initial [¹⁰⁹Pd]

[PdCl₄]²⁻ solution.

Precipitation of Silver Chloride: While stirring, add a stoichiometric amount of a chloride salt

solution (e.g., NaCl) to precipitate silver ions as silver chloride (AgCl). The daughter nuclide

¹⁰⁹ᵐAg and any other silver radioisotopes will co-precipitate.

Separation: Centrifuge the solution to pellet the AgCl precipitate.

Supernatant Collection: Carefully decant the supernatant containing the purified ¹⁰⁹Pd.

Quality Control: Analyze the radionuclidic purity of the final ¹⁰⁹Pd solution using gamma-ray

spectroscopy. The primary gamma peak for ¹⁰⁹Pd is the 88 keV peak from its ¹⁰⁹ᵐAg

daughter.[1]

This protocol describes the separation of ¹⁰⁹Pd and ¹¹¹Ag from a dissolved palladium target

using ion exchange chromatography.

Materials:

Dissolved irradiated palladium target in 0.1 M HCl

Anion exchange resin (e.g., Dowex-1 or Amberlite IRA-93)[7][8]

Chromatography column
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Eluents: 1 M HCl, 6 M HCl, 1% ammonia solution[4][7]

Fraction collector

Radioactivity detector

Methodology:

Resin Preparation: Prepare a slurry of the anion exchange resin in deionized water and pack

it into a chromatography column. Pre-condition the column by passing several column

volumes of 0.1 M HCl through it.

Sample Loading: Load the dissolved palladium target solution (in 0.1 M HCl) onto the

column. Palladium and silver chloro-complexes will adsorb to the resin.

Elution of Palladium: Elute the ¹⁰⁹Pd from the column using an appropriate eluent. Based on

similar separations, a 1% ammonia solution can be effective for eluting palladium.[7] Collect

the eluate in fractions.

Elution of Silver: After the palladium has been eluted, strip the silver from the column using a

different eluent. For example, 1 M HCl can be used to elute silver.[4]

Fraction Analysis: Measure the radioactivity of each fraction to determine the elution profiles

of ¹⁰⁹Pd and ¹¹¹Ag.

Product Pooling: Combine the fractions containing the purified ¹⁰⁹Pd.

Quality Control: Perform gamma spectroscopy on the pooled product to confirm the

radionuclidic purity.

Visualization of Workflows
The following diagrams illustrate the logical steps in the production and purification of

Palladium-109.
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Enriched ¹⁰⁸Pd Target Neutron Irradiation
¹⁰⁸Pd(n,γ)¹⁰⁹Pd
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Caption: General workflow for the production and purification of ¹⁰⁹Pd.
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Crude ¹⁰⁹Pd Solution in 0.1 M HCl

Prepare & Condition
Anion Exchange Column

Load Sample onto Column

Elute ¹⁰⁹Pd
(e.g., 1% Ammonia)

Elute Ag Impurities
(e.g., 1 M HCl)

After Pd Elution

Collect ¹⁰⁹Pd Fractions

Analyze Fractions
(Radioactivity)

Collect Ag Waste Fractions

Pool Purified ¹⁰⁹Pd Fractions

Final ¹⁰⁹Pd Product
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Caption: Detailed workflow for ion exchange separation of ¹⁰⁹Pd.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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